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Compound of Interest

Compound Name: RU 25434

Cat. No.: B1680168 Get Quote

This guide provides a detailed examination of Gentamicin, a broad-spectrum aminoglycoside

antibiotic complex. It is intended for researchers, scientists, and drug development

professionals, offering insights into its mechanism of action, antibacterial spectrum, and

relevant experimental methodologies.

Core Mechanism of Action
Gentamicin exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit of

bacteria. This interaction disrupts protein synthesis through several key mechanisms:

Inhibition of Initiation Complex Formation: Gentamicin interferes with the assembly of the

30S initiation complex, a critical first step in protein synthesis.

Induction of mRNA Misreading: Binding of Gentamicin to the A-site of the 16S rRNA within

the 30S subunit leads to the incorporation of incorrect amino acids, resulting in the

production of non-functional or toxic proteins.

Translocation Blockade: The antibiotic can also block the translocation of the peptidyl-tRNA

from the A-site to the P-site, effectively halting peptide chain elongation.

This multi-faceted disruption of protein synthesis leads to rapid bacterial cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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